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Compound of Interest

Compound Name: 3,5-Dinitrobenzyl alcohol

Cat. No.: B106355 Get Quote

An In-depth Technical Guide to 3,5-Dinitrobenzyl
Alcohol
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3,5-Dinitrobenzyl alcohol, a
chemical compound of interest in various research and development applications. This

document details its chemical and physical properties, and potential applications, adhering to a

structured format for clarity and ease of use by professionals in the scientific community.

Core Chemical Identifiers and Properties
3,5-Dinitrobenzyl alcohol is a nitrated aromatic alcohol. Its core identifiers and

physicochemical properties are summarized below for quick reference.
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Property Value Citation(s)

CAS Number 71022-43-0 [1][2][3]

Molecular Formula C₇H₆N₂O₅ [1][2][3]

Molecular Weight 198.13 g/mol [1][2][3]

Synonyms
(3,5-Dinitrophenyl)methanol,

3,5-Dinitrobenzenemethanol
[2]

Appearance
Light orange to yellow to green

powder to crystal
[2]

Melting Point 88-91 °C [2]

Boiling Point 335.43 °C (estimate) [2]

Density 1.560 g/cm³ (estimate) [1][2]

Solubility Soluble in Methanol [1][2]

pKa 13.40 (Predicted) [2]

Applications in Research and Development
3,5-Dinitrobenzyl alcohol serves as a versatile reagent in organic synthesis. Its primary

applications are in the preparation of other complex molecules. For instance, it is a precursor in

the synthesis of 3,5-dinitrobenzyl p-toluenesulphonate through a reaction with p-

toluenesulphonyl chloride.[2] It has also been utilized in the synthesis of 3,5-

bis((benzyloxycarbonyl)imino)benzyl alcohol.[2]

While direct involvement in signaling pathways is not prominently documented, its parent

compound, 3,5-Dinitrobenzoic acid, is used to identify alcohols and in chromatographic

analyses.[4] The dinitrobenzyl moiety is a key structural feature in various pharmacologically

active compounds, suggesting that derivatives of 3,5-Dinitrobenzyl alcohol could be of

interest in drug discovery and development.

Experimental Protocols
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A representative experimental protocol involving 3,5-Dinitrobenzyl alcohol is its reaction to

form a tosylate derivative. The general procedure is outlined below.

Synthesis of 3,5-Dinitrobenzyl p-Toluenesulphonate

Reactants: 3,5-Dinitrobenzyl alcohol, p-Toluenesulfonyl chloride, and a suitable base (e.g.,

pyridine).

Solvent: A dry, aprotic solvent such as dichloromethane or chloroform.

Procedure:

Dissolve 3,5-Dinitrobenzyl alcohol in the chosen solvent.

Add the base to the solution and cool the mixture in an ice bath.

Slowly add p-Toluenesulfonyl chloride to the cooled solution.

Stir the reaction mixture at room temperature until the reaction is complete (monitored by

Thin Layer Chromatography).

Upon completion, quench the reaction with water and extract the product with an organic

solvent.

Wash the organic layer with dilute acid, then with brine, and dry it over anhydrous sodium

sulfate.

Remove the solvent under reduced pressure to yield the crude product.

Purify the crude product by recrystallization or column chromatography.

This protocol is a standard method for the tosylation of alcohols and can be adapted based on

specific laboratory conditions and desired scale.

Logical Workflow for Synthesis
The synthesis of derivatives from 3,5-Dinitrobenzyl alcohol can be visualized as a logical

workflow. The following diagram illustrates a general pathway for the functionalization of the
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alcohol group.

General Synthesis Workflow

3,5-Dinitrobenzyl alcohol
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(e.g., R-NH2, R-SH)

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis of 3,5-Dinitrobenzyl alcohol derivatives.

This guide provides foundational technical information for researchers and professionals.

Further investigation into specific reaction conditions and applications is recommended for

advanced studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [3,5-Dinitrobenzyl alcohol CAS number and molecular
weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b106355#3-5-dinitrobenzyl-alcohol-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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